Cas no 6895-55-2 (Bauer-7-en-3-on)

• Product Name: Bauer-7-en-3-on
• CAS No: 6895-55-2
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 2007426
• Update Time: 2025-03-11

Bauer-7-en-3-on Chemical and Physical Properties

Names and Identifiers

• Bauer-7-en-3-on
• Bauerenon
• Bauerenone
• D:C-Friedo-urs-7-en-3-on
• D:C-friedo-urs-7-en-3-one
• D:C-friedours-7-en-3-one
• Dehydrobauerenol
• Bauer-7-en-3-one

• Inchi： 1S/C30H48O/c1-19-11-14-27(5)17-18-29(7)22-9-10-23-26(3,4)24(31)13-15-28(23,6)21(22)12-16-30(29,8)25(27)20(19)2/h9,19-21,23,25H,10-18H2,1-8H3
• InChI Key： JUMCLWDAFILWKD-UHFFFAOYSA-N
• SMILES： CC1C(C)C2C(CCC3(C2(C)CCC2C3=CCC3C2(C)CCC(=O)C3(C)C)C)(C)CC1

Computed Properties

• Exact Mass: 424.371
• Monoisotopic Mass: 424.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids